n-methyl-3-oxo-n-phenylbutanamide
Overview
Description
N-Methyl-3-oxo-N-phenylbutyramide is a chemical compound with the molecular formula C11H13NO2 . It is also known by other names such as n-methyl-3-oxo-n-phenylbutanamide, Butanamide, N-methyl-3-oxo-N-phenyl-, and n-methylacetoacetanilide . The molecular weight of this compound is 191.23 g/mol .
Molecular Structure Analysis
The molecular structure of N-Methyl-3-oxo-N-phenylbutyramide consists of 11 carbon atoms, 13 hydrogen atoms, and 2 oxygen atoms . The InChI string representation of its structure isInChI=1S/C11H13NO2/c1-9(13)8-11(14)12(2)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3
. The compound has a complexity of 219 as computed by Cactvs 3.4.8.18 . Physical and Chemical Properties Analysis
N-Methyl-3-oxo-N-phenylbutyramide has a molecular weight of 191.23 g/mol . It has an XLogP3-AA value of 1.1, indicating its relative lipophilicity . The compound has no hydrogen bond donors and has 2 hydrogen bond acceptors . It has 3 rotatable bonds . The exact mass and monoisotopic mass of the compound are both 191.094628657 g/mol . The topological polar surface area of the compound is 37.4 Ų .Scientific Research Applications
Gas Chromatographic Analysis
Research by Osiewicz et al. (1974) in the "Journal of Chromatography A" demonstrates the use of N-methyl-3-oxo-N-phenylbutyramide in gas-liquid chromatographic analysis. This compound was identified as a decomposition product during the analysis of phenobarbital, with its formation influenced by the concentration of trimethylanilinium hydroxide and time exposure prior to chromatography injection (Osiewicz et al., 1974).
Analytical and Synthesis Applications
In another study, Callery and Leslie (1977) in the "Journal of pharmaceutical sciences" explored the degradation of a 1,3-dimethyl derivative of phenobarbital, where N-methyl-3-oxo-N-phenylbutyramide was among the major decomposition products. The study's findings contribute to understanding the chemical behavior and degradation pathways of related compounds (Callery & Leslie, 1977).
Exploration in Crystal Growth and Design
Khandavilli et al. (2018), in "Crystal Growth & Design", investigated the crystallization properties of a similar compound, 3-Methyl-2-phenylbutyramide. Their study provided insights into the metastable racemic forms and thermodynamic relationships between different polymorphs, which can be relevant to the understanding of N-Methyl-3-oxo-N-phenylbutyramide’s physical properties (Khandavilli et al., 2018).
Application in Mass Spectrometry
Gilbert et al. (1974) in the "Journal of Mass Spectrometry" explored the gas chromatography-mass spectrometry of α-phenylbutyramides, a class of compounds related to N-Methyl-3-oxo-N-phenylbutyramide. Their research contributes to the analytical applications of these compounds in identifying various amines and amino acid methyl esters (Gilbert et al., 1974).
Novel Synthesis Techniques
In the field of organic chemistry, research by Fleck et al. (2003) in "The Journal of organic chemistry" describes the synthesis of related amine compounds, emphasizing the advancement in synthesis techniques and applications in developing novel compounds (Fleck et al., 2003).
Properties
IUPAC Name |
N-methyl-3-oxo-N-phenylbutanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-9(13)8-11(14)12(2)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQYZGBSHBFRNED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)N(C)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60180493 | |
Record name | N-Methyl-3-oxo-N-phenylbutyramide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60180493 | |
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Molecular Weight |
191.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2584-48-7 | |
Record name | N-Methyl-3-oxo-N-phenylbutanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2584-48-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | N-Methylacetoacetanilide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002584487 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2584-48-7 | |
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Record name | 2584-48-7 | |
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Record name | N-Methyl-3-oxo-N-phenylbutyramide | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methyl-3-oxo-N-phenylbutyramide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.148 | |
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Record name | N-Methylacetoacetanilide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6TJ3FW952C | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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